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Compound of Interest

4-Hydroxycyclohexane-1-
Compound Name:

carboxamide
CAS No.: 19556-97-9

Cat. No.: B2976100

Get Quote

Executive Summary: Escaping "Flatland"

The 4-hydroxycyclohexane-1-carboxamide scaffold represents a critical structural motif in
the transition from planar, aromatic-heavy drug candidates to three-dimensional, aliphatic
systems. In modern drug design, increasing the fraction of sp3-hybridized carbons (Fsp3) is
statistically correlated with improved clinical success rates due to enhanced solubility and
reduced promiscuity.

This scaffold serves two primary functions:

» Bioisostere: It acts as a saturated mimic of 1,4-disubstituted phenyl rings, maintaining the
vector orientation of substituents while improving metabolic stability and solubility.

e Pharmacophore Linker: The 4-hydroxy group provides a versatile handle for hydrogen
bonding or further functionalization, while the carboxamide moiety serves as a rigid anchor
point for protein-ligand interactions.

Key Therapeutic Areas:
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e Metabolic Syndrome: 113-Hydroxysteroid Dehydrogenase Type 1 (113-HSD1) inhibitors.[1]
[2]3]

e Pain Management: TRPV1 antagonists.[4][5][6][7]

e Oncology: TTK and Syk kinase inhibitors.

Structural & Physicochemical Analysis[6][8]
Stereochemical Criticality

The biological activity of this scaffold is governed by its stereochemistry.[8] The cyclohexane
ring can exist in cis or trans configurations, which dictate the spatial arrangement of the
hydroxyl and carboxamide groups.

e Trans-Isomer (Diequatorial): The most thermodynamically stable and commonly utilized
pharmacophore. In the chair conformation, both the 1-carboxamide and 4-hydroxy groups
occupy equatorial positions, extending the molecule linearly (approx. 6.0 A distance). This
mimics the geometry of a para-substituted benzene ring.

o Cis-Isomer (Axial-Equatorial): Introduces a "kink" in the molecular geometry. Often used to
induce specific turn conformations in peptidomimetics.

Physicochemical Profile
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Implication for Drug

Property Value (Approx.) .
Design
) Low MW fragment, ideal for
Molecular Weight 143.18 g/mol ]
Lead-Like space.
Hydrophilic nature aids in
LogP -0.3t0 0.5 lowering the lipophilicity of
greasy leads.
Critical for specific binding
H-Bond Donors 2 (OH, NH) ) ]
pocket interactions.
Facilitates water bridging or
H-Bond Acceptors 2 (C=0, OH) ] ] ] i
direct residue interaction.
Topological Polar Surface Area 63 A2 Well within the limit for oral
(TPSA) bioavailability (<140 A2).

Synthetic Methodologies

The synthesis of high-purity trans-4-hydroxycyclohexane-1-carboxamide derivatives requires
strict stereocontrol. The industrial standard involves the catalytic hydrogenation of 4-
hydroxybenzoic acid followed by isomerization.

Core Synthesis Workflow (Graphviz)

Kinetic to Thermodynamic Base-Mediated Isomerization Trans-Methyl Ester Amidation Trans-4-Hydroxy

irogenation sterification
(RUIC or RIC, H2) cids 1€OH, H+) (NaOY, Thermodynamic Control) (>95% purity) (NH3 or R-NH2) Carboxamide Derivative

Click to download full resolution via product page
Figure 1: Stereoselective synthesis pathway favoring the thermodynamic trans-isomer.

Experimental Protocol: Synthesis of trans-4-
Hydroxycyclohexane-1-carboxamide

Objective: To synthesize the trans-isomer with >98% diastereomeric excess (de).
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Reagents:

Methyl 4-hydroxybenzoate
5% Rhodium on Alumina (Rh/Al203)
Sodium Methoxide (NaOMe) in Methanol

Ammonia (7N in Methanol)

Step-by-Step Methodology:

Hydrogenation: Charge a high-pressure autoclave with Methyl 4-hydroxybenzoate (100
mmol) and 5% Rh/Al20s (2 g) in MeOH (150 mL). Pressurize to 50 bar Hz and stir at 60°C for
12 hours. Note: This typically yields a 70:30 cis:trans mixture.

Isomerization (The Critical Step): Filter the catalyst. Add NaOMe (0.5 eq) to the filtrate and
reflux for 4 hours. The thermodynamic equilibrium strongly favors the trans-diequatorial
isomer. Cool to crystallize or concentrate.

Amidation: Dissolve the trans-ester in 7N Ammonia in MeOH (10 eq). Seal in a pressure
vessel and heat to 80°C for 24 hours.

Purification: Concentrate the solvent. Recrystallize from Ethanol/Ethyl Acetate to afford the
titte compound as a white crystalline solid.

Validation: Verify stereochemistry via *H NMR. The H1 and H4 protons in the trans-isomer
will appear as triplets of triplets (tt) with large coupling constants (~10-12 Hz), indicative of
axial-axial coupling.

Therapeutic Case Study: 113-HSD1 Inhibitors

The most prominent application of this scaffold is in the inhibition of 11(3-Hydroxysteroid

Dehydrogenase Type 1 (11p3-HSD1).[3] This enzyme converts inactive cortisone to active

cortisol, primarily in the liver and adipose tissue.[9][10] Excess local cortisol contributes to

visceral obesity and insulin resistance.
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Mechanism of Action & Scaffold Role

Inhibitors utilizing the 4-hydroxycyclohexane-1-carboxamide scaffold bind to the substrate-

binding pocket of 113-HSD1.

o The Carboxamide: Forms hydrogen bonds with the catalytic triad (Ser-Tyr-Lys) or the

cofactor (NADPH) binding region.

e The Cyclohexane Ring: Fills the hydrophobic lipophilic pocket previously occupied by the

steroid core of cortisone.

e The 4-Hydroxy Group: Often points toward the solvent front or interacts with specific polar

residues near the entrance of the active site, improving selectivity over 113-HSD2 (which

regulates blood pressure in the kidney).

Biological Pathway Diagram (Graphviz)
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Figure 2: Mechanism of 11(3-HSD1 inhibition preventing local cortisol regeneration.[7][11]

Advanced Applications: TRPV1 and Kinase
Inhibition
TRPV1 Antagonists (Pain)

In Transient Receptor Potential Vanilloid 1 (TRPV1) antagonists, the scaffold replaces the
traditional vanilloid headgroup. The 4-hydroxycyclohexyl moiety mimics the steric bulk of the
vanillyl group but lacks the reactive phenolic hydroxyl, reducing potential metabolic toxicity
(e.g., glucuronidation).

o Key Interaction: The carboxamide acts as a hydrogen bond acceptor/donor pair with the
T550 or Y511 residues in the TRPV1 binding pocket.

Kinase Inhibitors (Syk/TTK)

In oncology, this scaffold is used to solubilize kinase inhibitors. Many kinase inhibitors suffer
from poor solubility due to flat, heteroaromatic rings. Appending a trans-4-hydroxycyclohexane
carboxamide improves the LogD profile without disrupting the binding mode of the hinge-
binding motif.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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